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Compound of Interest

Compound Name: 1,4-Butane-D8-diamine
CAS No.: 709608-92-4
Cat. No.: B569718
Get Quote
. J

Executive Summary

1,4-Butane-D8-diamine (Putrescine-d8) is the fully deuterated isotopologue of 1,4-
butanediamine.[1] It serves as the "gold standard" internal standard for the quantification of
polyamines in biological matrices via LC-MS/MS and GC-MS.

Its utility relies on its physicochemical equivalence to the native analyte (Putrescine) during
extraction and chromatography, while providing a distinct mass shift (+8 Da) for mass
spectrometric detection. Understanding its solubility profile is critical for preparing accurate
stock solutions, preventing isotopic scrambling, and ensuring stability.

Key Forms Available[3]

o Free Base (Oil/lLow-Melting Solid): Highly hygroscopic, absorbs CO2 from air. Miscible with
water and alcohols.

o Dihydrochloride Salt (2HCI) (Crystalline Solid): The preferred form for analytical standards.
Highly water-soluble, stable, and non-volatile.
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Physicochemical Profile: D8 vs. Native

The deuteration of the carbon backbone introduces subtle changes in bond vibrational
frequencies (Kinetic Isotope Effect) but negligible changes in bulk solubility.

Property Native 1,4-Butanediamine 1,4-Butane-D8-diamine
CAS Number 110-60-1 709608-92-4

Molecular Formula CaH12N:2 CaD12N2

Molecular Weight (Free Base) 88.15 g/mol 96.20 g/mol

Molecular Weight (2HCI Salt) 161.07 g/mol 169.12 g/mol

pKa 9.60, 10.80 ~9.65, ~10.85 (slight shift)
LogP -0.7 (Hydrophilic) -0.7 (Hydrophilic)
Appearance Colorless oil / White solid Colorless oil / White solid
Hygroscopicity High High

Solubility Landscape

The solubility of 1,4-Butane-D8-diamine is dictated by its high polarity and basicity. The salt
form (2HCI) is most commonly used in research and requires polar protic solvents.

Solubility Matrix (2HCI Salt Form)
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Solvent

Solubility Rating

Approx. Max Conc.

Technical Notes

Water

High

> 100 mg/mL

Ideal for primary stock
solutions. Solutions

are stable at 4°C.

0.1 M HCI

High

> 100 mg/mL

Recommended.
Prevents adsorption to
glass and inhibits

bacterial growth.

Methanol

Moderate

1-10 mg/mL

Soluble, but less than
in water.[2] Useful for
spiking into organic
precipitation

workflows.

DMSO

High

> 50 mg/mL

Good for high-
concentration stocks if
water must be

avoided.

Ethanol

Low/Moderate

<5 mg/mL

Solubility decreases
significantly compared

to methanol.

Chloroform

Insoluble

< 0.1 mg/mL

The salt is insoluble;
the free base is

slightly soluble.

Hexane

Insoluble

Negligible

Used to wash away
non-polar
contaminants while
retaining Putrescine-
d8 in the aqueous

phase.

Critical Solvent Interactions
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o Water & pH Sensitivity: In neutral water, the free base will absorb atmospheric CO:z to form
carbamates. Always store the free base under inert gas (Argon/Nitrogen) or convert it
immediately to the salt form using dilute HCI.

o Methanol Discrepancy: While the free base is miscible with methanol, the 2HCI salt has
limited solubility. Some vendors list the salt as "slightly soluble” (0.1-1 mg/mL) in pure
methanol [1].[2] For methanolic stocks, pre-dissolve in a minimal volume of water or 0.1 M
HCI before diluting with methanol.

e Biphasic Systems: In liquid-liquid extractions (e.g., Folch or Bligh-Dyer), Putrescine-d8 will
partition almost exclusively into the aqueous/methanol phase, not the chloroform/lipid phase.

Experimental Protocols
Protocol A: Preparation of Primary Stock Solution (10
mM)

Target: Create a stable, accurate master stock for LC-MS quantitation. Form: 1,4-Butane-D8-
diamine Dihydrochloride (MW: 169.12 g/mol ).

Weighing: Accurately weigh 1.69 mg of the D8-salt into a tared glass vial.

o Note: Due to hygroscopicity, weigh quickly or use a dry box.

Solvent Addition: Add 1.00 mL of 0.1 M HCI.
o Why HCI? Acidification ensures the amine groups are fully protonated (

), preventing volatility and adsorption to glass surfaces.

Mixing: Vortex for 30 seconds until fully dissolved.

Storage: Aliquot into amber glass vials. Store at -20°C. Stability: >12 months.

Protocol B: Handling the Free Base (Neat Oil)

Target: Synthesis or NMR applications where chloride ions are interfering.
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 Inert Atmosphere: Handle inside a glove bag or under a stream of Nitrogen.

o Dissolution: Dissolve immediately in deuterated solvents (e.g., D20, CDs0D) or dry DMSO-
dé.

e Warning: Do not expose to air for >2 minutes. Reaction with CO2 forms a white crust
(carbamate) that alters stoichiometry.

Visualization: Solubility-Driven Extraction Workflow

The following diagram illustrates the decision logic for solvent selection during the extraction of

Putrescine-d8 from biological samples.
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Biological Sample

(Tissue/Plasma)

1. Normalization

Spike Internal Standard
(Putrescine-D8 in 0.1M HCI)

2. Cell Lysis

Protein Precipitation
(Add Methanol/Acetonitrile)

i

Centrifugation
(10,000 x g)

Soluble Fraction \ Discard

Supernatant Pellet
(Polar Phase) (Proteins)

3. Clean-up

Optional: LLE Wash
(Add Hexane/Chloroform)

Phase Separation

Non-polar contaminants

Target Analyte

Organic Phase Aqueous Phase
(Lipids removed) (Contains Putrescine-D8)

4. Injection

LC-MS/MS Analysis
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Caption: Solubility-driven workflow for extracting Putrescine-d8. The compound's high polarity
ensures it remains in the agueous/methanol phase during lipid removal steps.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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